Cas no 7779-23-9 (Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester)
7779-23-9 structure
Product Name:Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
CAS No:7779-23-9
MF:C16O2
MW:224.170003890991
CID:564991
Update Time:2025-04-19
Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Chemical and Physical Properties
Names and Identifiers
-
- Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester
- LINALYL HEXANOATE
- 1,5-Dimethyl-1-vinyl-4-hexenyl hexanoate
- 1,5-dimethyl-1-vinylhex-4-enyl hexanoate
- Linalyl caproate
- Linalyl n-hexanoate
- Hexanoic acid 1-ethenyl-1,5-dimethyl-4-hexenyl ester
-
- Inchi: 1S/C16O2/c1-6-8-9-12-15(17)18-16(5,7-2)13-10-11-14(3)4
- InChI Key: QLLNXPLHWWMGGW-UHFFFAOYSA-N
- SMILES: [C][C][C][C][C]C(OC([C]=[C])([C][C]/[C]=C(\[C])/[C])[C])=O |^1:0,8,12,14,15,16,^4:1,2,3,4,9,10,11|
Computed Properties
- Exact Mass: 252.20904
- Monoisotopic Mass: 252.209
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 18
- Rotatable Bond Count: 10
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
Experimental Properties
- Density: 0.886
- Boiling Point: 301 ºC
- Flash Point: 81 ºC
- Refractive Index: 1.457
- PSA: 26.3
- LogP: 4.80100
- FEMA: 2643 | LINALYL HEXANOATE
Hexanoic acid,1-ethenyl-1,5-dimethyl-4-hexen-1-yl ester Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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